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Compound Name: 1-Butanol-d10

CAS No.: 34193-38-9

Cat. No.: B1273030 Get Quote

1-Butanol-d10 (CAS: 34193-38-9), the fully deuterated isotopologue of n-butanol, is a crucial

solvent and reagent in advanced scientific research.[1][2] Its applications range from serving as

a non-interfering solvent in nuclear magnetic resonance (NMR) spectroscopy to its use as a

tracer in metabolic pathway and reaction mechanism studies. While the substitution of protium

with deuterium alters its molecular weight (84.18 g/mol ) and certain spectroscopic properties,

the fundamental chemical reactivity and associated hazards remain virtually identical to its non-

deuterated counterpart, 1-Butanol (CAS: 71-36-3).[1][3]

This guide provides a comprehensive safety framework for researchers, scientists, and drug

development professionals. It moves beyond a simple recitation of datasheet information to

offer a self-validating system of protocols and a causal understanding of the risks involved. The

safety principles and data presented herein are derived from authoritative sources for 1-

Butanol and are directly applicable to 1-Butanol-d10.

Section 2: Hazard Identification and Risk Profile
A thorough understanding of the inherent hazards of 1-Butanol-d10 is the foundation of its

safe use. The substance is classified under the Globally Harmonized System (GHS) with

multiple significant hazards that demand rigorous control measures.[4][5][6]

GHS Hazard Classification Summary
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Hazard Class Category Hazard Statement GHS Pictogram

Flammable Liquids Category 3

H226: Flammable

liquid and vapour.[5]

[6][7]

🔥

Acute Toxicity (Oral) Category 4
H302: Harmful if

swallowed.[4][5][6]
❗

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation.[4][5][6]
❗

Serious Eye

Damage/Irritation
Category 1

H318: Causes serious

eye damage.[5][6][8]

[9][10]

corrosive

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

H335: May cause

respiratory irritation.[4]

[5][6][10][11]

❗

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

H336: May cause

drowsiness or

dizziness.[4][5][6][10]

[11]

❗

Elucidation of Core Hazards
Flammability: With a flash point of approximately 34-35°C, 1-Butanol-d10 can form

flammable vapor-air mixtures at or near standard room temperatures.[8][11] Its vapors are

denser than air and can travel considerable distances to an ignition source, leading to a

"flashback" event.[6][10][12][13] This property necessitates stringent control of ignition

sources and mandates handling in well-ventilated areas.

Serious Eye Damage (Category 1): This is the most severe health hazard. The classification

as Category 1 signifies a risk of irreversible eye damage or blindness.[6][9] The chemical's

properties can cause significant corrosion to eye tissue upon contact. This is not mere

irritation; it is a critical risk that makes the use of sealed safety goggles or face shields non-

negotiable.
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Systemic and Organ Toxicity: Ingestion of 1-Butanol-d10 can lead to central nervous system

depression, headaches, dizziness, and gastrointestinal distress.[9][11] Inhalation of high

concentrations of vapor can irritate the respiratory tract and cause narcotic effects, including

drowsiness and a reduced awareness of other laboratory hazards.[4][8][9][11]

Section 3: Physicochemical Properties for Risk
Assessment
Effective risk assessment depends on understanding the physical behavior of the chemical.

These properties dictate appropriate storage conditions, handling techniques, and emergency

response.
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Property Value
Significance in Safety
Assessment

Molecular Formula C4D10O
Confirms the deuterated

nature of the compound.

Molecular Weight 84.18 g/mol [1][11]
Higher than non-deuterated

butanol (74.12 g/mol ).

Appearance Colorless, clear liquid[11]
Lack of color can make spills

difficult to see.

Boiling Point 116 - 118 °C[11]

Relatively low boiling point

contributes to vapor

generation.

Flash Point 34 - 35 °C (closed cup)[8][11]

Critical Fire Hazard.

Flammable vapors can be

present at ambient

temperatures.

Density ~0.920 g/mL at 25 °C[3][11]

Vapors are heavier than air,

increasing the risk of

accumulation in low-lying

areas.

Autoignition Temperature ~340 - 343 °C[8][14]

The temperature at which the

substance will ignite without an

external spark.

Flammability Limits in Air
Lower (LFL): 1.4% / Upper

(UFL): 11.2%[8][14]

Defines the concentration

range in air that can support

combustion.

Section 4: The Hierarchy of Controls: A Proactive
Safety Framework
The most effective safety programs prioritize proactive hazard control over reactive measures.

The hierarchy of controls is a systematic approach to mitigating risk, with the most effective

measures at the top.
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Figure 1: Hierarchy of Controls for 1-Butanol-d10.

Elimination/Substitution: In research, eliminating a necessary deuterated solvent is often

impossible. Substitution could involve selecting a less hazardous deuterated solvent if the

experimental parameters permit, though this is rare for specific applications like NMR.
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Engineering Controls: This is the primary method for controlling hazards associated with 1-
Butanol-d10. All work should be conducted in a certified chemical fume hood to control

flammable and toxic vapors.[4] Use of explosion-proof equipment in areas of high usage is

also a critical engineering control.[8][15]

Administrative Controls: These are the protocols and procedures you follow. This includes

proper labeling of containers, restricting access to storage areas, and ensuring all personnel

have received documented, substance-specific safety training.

Personal Protective Equipment (PPE): PPE is the last line of defense, used to protect

against residual risk that cannot be eliminated by other controls. It does not remove the

hazard. For 1-Butanol-d10, this is a critical and mandatory control measure.

Section 5: Standard Operating Procedures (SOPs)
SOP 1: Safe Handling and Storage Protocol

Pre-Handling Assessment: Before use, confirm the fume hood is operational and the sash is

at the appropriate working height. Locate the nearest eyewash station, safety shower, and

fire extinguisher.

Grounding and Bonding: To prevent ignition from static electricity, ground and bond the

dispensing container and the receiving vessel, especially when transferring large volumes.[8]

[9][15]

Dispensing: Use only non-sparking tools for opening and closing containers.[8][12] Dispense

the minimum quantity required for the experiment. Keep the primary container tightly sealed

when not in use.[8][9]

Heating: Never heat 1-Butanol-d10 with an open flame. Use a regulated heating mantle,

water bath, or sand bath.

Storage: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[8][10]

[12] Ensure the container is tightly closed.[6][9] Store separately from incompatible materials

such as strong oxidizing agents, alkali metals, and acid chlorides.[6][8][16]

SOP 2: Personal Protective Equipment (PPE) Protocol
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Eye and Face Protection: Wear chemical splash goggles with side shields that meet EN 166

(EU) or NIOSH (US) standards.[11] If there is a significant splash risk, a full-face shield

should be worn in addition to goggles.[11]

Skin Protection:

Gloves: Wear chemical-resistant gloves tested according to EN 374.[7][11] The specific

glove material (e.g., butyl rubber, Viton) should be selected based on breakthrough time.

Always inspect gloves for damage before use and use proper removal technique to avoid

contaminating skin.[11]

Lab Coat: A flame-retardant lab coat is required.[11] Ensure it is fully buttoned.

Respiratory Protection: If engineering controls fail or for emergency response, use a full-face

respirator with appropriate cartridges (e.g., type ABEK) or a self-contained breathing

apparatus (SCBA).[11][16] Respirator use must be part of a formal respiratory protection

program.

Section 6: Emergency Response Protocols
Rapid and correct response during an emergency is critical to minimizing harm.
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Figure 2: Emergency Response Decision Flowchart.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.benchchem.com/product/b1273030?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 6.1: Accidental Release and Spill Cleanup
Immediate Actions: Remove all sources of ignition from the area immediately.[10][11][15]

Ensure the area is well-ventilated.[10][11]

Containment: For small spills, absorb with an inert, non-combustible material like sand,

diatomaceous earth, or a universal binding agent.[4][7][14] Do not use combustible materials

like sawdust.

Cleanup: Collect the absorbed material using non-sparking tools and place it in a sealed,

labeled container for hazardous waste disposal.[6]

Decontamination: Clean the spill area thoroughly.

Reporting: Report the incident to the appropriate safety officer.

Protocol 6.2: First Aid Measures
Inhalation: Immediately move the affected person to fresh air.[8][9][11] If breathing is difficult

or has stopped, provide artificial respiration (do not use mouth-to-mouth).[11][13] Seek

immediate medical attention.[9][11]

Skin Contact: Remove all contaminated clothing immediately.[4] Wash the affected skin area

with plenty of soap and water for at least 15 minutes.[4][11][12] Seek medical attention if

irritation persists.[9]

Eye Contact: This is a medical emergency. Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids open.[9][10][11] Remove contact lenses if

present and easy to do.[7][8] Transport to an emergency medical facility without delay.

Ingestion: Do NOT induce vomiting, as this can lead to aspiration of the chemical into the

lungs.[10][11][13] If the person is conscious, rinse their mouth with water.[9][10][11] Never

give anything by mouth to an unconscious person.[10][11][13] Seek immediate medical

attention.[4][10][11]

Protocol 6.3: Fire-Fighting Procedures
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Suitable Extinguishers: Use carbon dioxide (CO2), dry chemical powder, or alcohol-resistant

foam.[4][6][10][11][14][16] A water spray can be used to cool fire-exposed containers but a

direct water jet may spread the flammable liquid.[4][9][13]

Firefighter Protection: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[6][7][10][13][16]

Explosion Hazard: Be aware that containers may explode when heated.[12][13] If possible,

fight the fire from a distance or a protected location.[6][10]

Section 7: Toxicological Profile
Understanding the toxicological data underscores the importance of preventing exposure.

Route Species Test Value Classification

Oral Rat LD50 790 mg/kg[6][10]
Harmful if

swallowed

Inhalation Rat LC50
8000 ppm (4

hours)[6][10]

May cause

respiratory

irritation/drowsin

ess

Dermal Rabbit LD50
3400 mg/kg[6]

[10]

Causes skin

irritation

Routes of Exposure: The primary routes of occupational exposure are inhalation of vapors

and direct contact with skin and eyes.[8][12] Ingestion is less common but highly dangerous.

[8][12]

Symptoms of Acute Exposure: Symptoms can include irritation to the eyes, nose, and throat,

as well as headache, dizziness, drowsiness, and nausea.[9] Severe eye contact can cause

permanent damage.[8][9]

Chronic Exposure: Prolonged or repeated skin contact can cause defatting and dermatitis

(dry, cracked skin).[13] Long-term exposure may have effects on the liver and kidneys.[6][10]

[13]
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Section 8: Conclusion
1-Butanol-d10 is an invaluable tool in modern research, but its utility is matched by its

significant hazards. Its flammability, potential for causing severe eye damage, and acute

toxicity demand a comprehensive and proactive approach to safety. Adherence to the hierarchy

of controls—prioritizing engineering solutions like fume hoods, supported by rigorous

administrative protocols and mandatory personal protective equipment—is essential. By

understanding the causality behind these safety measures and being prepared with robust

emergency protocols, researchers can confidently and safely harness the scientific benefits of

this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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